Cas no 80494-06-0 (2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl-)

2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl- structure
80494-06-0 structure
Product name:2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl-
CAS No:80494-06-0
MF:C20H21NO5
MW:355.384445905685
CID:734215
PubChem ID:5384954

2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl-
    • 8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenylchromen-2-one
    • NSC371155
    • DTXSID10419609
    • 80494-06-0
    • NSC-371155
    • Inchi: InChI=1S/C20H21NO5/c22-10-8-21(9-11-23)13-17-18(24)7-6-15-16(12-19(25)26-20(15)17)14-4-2-1-3-5-14/h1-7,12,22-24H,8-11,13H2
    • InChI Key: CVTFGNYCOFIWOG-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC(=C3CN(CCO)CCO)O

Computed Properties

  • Exact Mass: 355.14197277g/mol
  • Monoisotopic Mass: 355.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.2Ų
  • XLogP3: 1.2

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